Cas no 1807126-99-3 (Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate)

Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate is a versatile benzoate ester derivative featuring a cyano group, an ethyl substituent, and a hydroxymethyl functional group. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for further derivatization or use as an intermediate in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (cyano) and electron-donating (hydroxymethyl) groups enhances its reactivity in nucleophilic or electrophilic transformations. Its ethyl ester moiety improves solubility in organic solvents, facilitating purification and handling. The compound’s well-defined structure and functional group compatibility make it a valuable building block for complex molecule synthesis.

Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate structure

1807126-99-3 structure

Product Name:Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate

CAS No:1807126-99-3

MF:C₁₃H₁₅NO₃

MW:233.263103723526

CID:5010780

Update Time:2025-06-13

Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate
- Inchi： 1S/C13H15NO3/c1-3-9-6-12(13(16)17-4-2)10(7-14)5-11(9)8-15/h5-6,15H,3-4,8H2,1-2H3
- InChI Key： BYPDEOXEVYUYRF-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(C#N)=CC(CO)=C(C=1)CC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 307
XLogP3: 1.8
Topological Polar Surface Area: 70.3

Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010001778-250mg	Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate	1807126-99-3	97%	250mg	504.00 USD	2021-07-06
Alichem	A010001778-500mg	Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate	1807126-99-3	97%	500mg	863.90 USD	2021-07-06
Alichem	A010001778-1g	Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate	1807126-99-3	97%	1g	1,445.30 USD	2021-07-06

Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate Related Literature

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Additional information on Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate

Comprehensive Analysis of Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate (CAS 1807126-99-3)

Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate (CAS 1807126-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and hydroxymethyl functional groups, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for its role in constructing heterocyclic frameworks, which are pivotal in modern medicinal chemistry.

The compound's molecular structure, featuring an ethyl ester moiety and a benzoate backbone, offers versatility in chemical modifications. Its CAS 1807126-99-3 identifier ensures precise tracking in regulatory and commercial databases, a critical factor for industries prioritizing compliance and traceability. Recent studies highlight its utility in developing biodegradable polymers and photoactive materials, aligning with the global push toward sustainable chemistry. This aligns with trending searches like "green synthesis of benzoate derivatives" and "eco-friendly chemical intermediates," reflecting growing environmental consciousness among researchers.

In the context of AI-driven drug design, Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate has emerged as a candidate for virtual screening due to its balanced lipophilicity and steric properties. Computational models frequently query its SAR (Structure-Activity Relationship) profiles, a hot topic in cheminformatics forums. Moreover, its hydroxymethyl group enables facile conjugation with biomolecules, a feature exploited in prodrug development—a trending search term in pharmaceutical circles.

From a synthetic perspective, the compound's cyano group serves as a handle for nucleophilic additions, while the ethyl ester can undergo hydrolysis or transesterification. Such flexibility resonates with queries like "multifunctional benzoate synthons" or "click chemistry compatible esters." Laboratories optimizing high-throughput synthesis protocols often reference CAS 1807126-99-3 due to its compatibility with automated platforms, a niche yet rapidly growing search segment.

Quality control of Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics frequently searched alongside this compound's CAS number. Purity thresholds (>98%) are critical for its application in cGMP manufacturing, another high-traffic keyword in pharmaceutical SEO. The compound's stability under ambient conditions further enhances its logistical appeal, reducing storage costs—a practical concern for bulk buyers.

In summary, Ethyl 2-cyano-5-ethyl-4-(hydroxymethyl)benzoate (CAS 1807126-99-3) represents a nexus of innovation across multiple disciplines. Its structural features cater to both traditional organic synthesis and cutting-edge applications like AI-assisted molecular design and green chemistry, ensuring its relevance in contemporary scientific discourse. As research trends evolve, this compound's adaptability positions it as a staple in the toolkit of forward-thinking chemists.